Cas no 1806759-34-1 (2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806759-34-1
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4841227
• Update Time: 2025-05-20

2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F3N2O5/c1-3-5(13(16)17)6(18-8(9,10)11)4(2-12-3)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： JHEUADSHEFVQSV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=CN=C(C)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 1.8
• Topological Polar Surface Area: 105

Additional information on 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806759-34-1)

2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by the CAS number 1806759-34-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its methyl, nitro, trifluoromethoxy, and carboxylic acid substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The significance of 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their roles in drug discovery, particularly due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in this compound allows for diverse modifications, enabling researchers to tailor its properties for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethoxy group in 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug efficacy and bioavailability. This feature makes it an attractive candidate for further exploration in the development of small-molecule drugs.

The nitro group at the 3-position of the pyridine ring introduces a region of high reactivity, which can be exploited in synthetic transformations. Nitro-substituted pyridines are known to participate in various chemical reactions, including reduction to amines or diazotization, providing versatile pathways for structural diversification. Additionally, the methyl group at the 2-position contributes to the steric environment of the molecule, influencing its interactions with biological targets.

The carboxylic acid functionality at the 5-position offers another point of modification, allowing for further derivatization through esterification or amidation. These modifications can enhance solubility, improve pharmacokinetic properties, or introduce additional binding interactions with biological targets. The combination of these functional groups makes 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid a versatile intermediate in drug discovery and synthetic chemistry.

In the context of agrochemical research, pyridine derivatives have been utilized as key components in herbicides, insecticides, and fungicides. The structural complexity and functional diversity of compounds like 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid make them valuable candidates for developing next-generation agrochemicals that offer improved efficacy and environmental compatibility.

Current research trends indicate that there is growing interest in developing fluorinated pyridines for their potential applications in medicinal chemistry. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. Studies have demonstrated that fluorinated aromatic compounds can exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

The synthesis of 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability. These approaches align with contemporary trends in synthetic organic chemistry aimed at reducing waste and enhancing sustainability.

Biological activity studies on related pyridine derivatives have provided insights into their potential therapeutic applications. For instance, certain nitro-substituted pyridines have been investigated for their anti-inflammatory and antimicrobial properties. While specific data on 2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid is limited at this time, its structural features suggest that it may exhibit similar biological activities.

The compound's potential as a scaffold for drug development is further supported by computational modeling studies. Molecular docking simulations can predict how this molecule interacts with biological targets such as enzymes and receptors. These studies help researchers identify promising leads for further experimental validation.

In conclusion,2-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806759-34-1) represents a significant advancement in pharmaceutical and agrochemical research due to its unique structural features and potential applications. Its versatility as a synthetic intermediate makes it an invaluable tool for chemists exploring new drug candidates and agrochemical formulations.